Cas no 938-86-3 (Benzene,1,2,3,4-tetrachloro-5-methoxy-)

Benzene,1,2,3,4-tetrachloro-5-methoxy- structure
938-86-3 structure
Product Name:Benzene,1,2,3,4-tetrachloro-5-methoxy-
CAS No:938-86-3
MF:C7H4Cl4O
MW:245.918058395386
CID:805981
PubChem ID:13649
Update Time:2025-09-19

Benzene,1,2,3,4-tetrachloro-5-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,2,3,4-tetrachloro-5-methoxy-
    • 1,2,3,4-tetrachloro-5-methoxybenzene
    • 2, 3, 4, 5-TETRACHLOROANISOLE
    • 2,3,4,5-Tetrachlor-anisol
    • 2,3,4,5-tetrachlorophenol anisole
    • Anisole,2,3,4,5-tetrachloro
    • Benzene,1,2,3,4-tetrachloro-5-methoxy
    • 1,2,3,4-Tetrachloro-5-methoxybenzene (ACI)
    • Anisole, 2,3,4,5-tetrachloro- (7CI, 8CI)
    • 2,3,4,5-Tetrachloroanisole
    • NS00039718
    • 2,3,4,5-Tetrachloroanisole 10 microg/mL in Isooctane
    • 8C2BM6P34L
    • EINECS 213-349-0
    • DTXSID90239660
    • 938-86-3
    • tetrachloroanisole
    • E84088
    • MFCD00012240
    • 1,2,3,4-Tetrachloro-5-methoxy-benzene
    • Anisole, 2,3,4,5-tetrachloro-
    • SCHEMBL914797
    • Benzene, 1,2,3,4-tetrachloro-5-methoxy-
    • DTXCID40162151
    • 1,2,3,4-Tetrachloro-5-methoxybenzene #
    • UNII-8C2BM6P34L
    • DB-057443
    • Inchi： 1S/C7H4Cl4O/c1-12-4-2-3(8)5(9)7(11)6(4)10/h2H,1H3
    • InChI Key： FUUHMSUPRUNWRQ-UHFFFAOYSA-N
    • SMILES： ClC1C(Cl)=C(Cl)C(Cl)=C(OC)C=1

Computed Properties

  • Exact Mass: 243.90200
  • Monoisotopic Mass: 243.902
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2A^2

Experimental Properties

  • Density: 1.6514 (rough estimate)
  • Melting Point: 83-85 °C(lit.)
  • Boiling Point: 349.81°C (rough estimate)
  • Flash Point: 117.6°C
  • Refractive Index: 1.5133 (estimate)
  • PSA: 9.23000
  • LogP: 4.30880

Benzene,1,2,3,4-tetrachloro-5-methoxy- Security Information

  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Benzene,1,2,3,4-tetrachloro-5-methoxy- Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Benzene,1,2,3,4-tetrachloro-5-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1261757-1g
2,3,4,5-TETRACHLOROANISOLE
 938-86-3 95%
1g
 $140 2024-06-06
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 938-86-3 95%
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 938-86-3 95%
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Y1261757-100mg
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 938-86-3 95%
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 $65 2025-02-27
eNovation Chemicals LLC
Y1261757-1g
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 938-86-3 95%
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 $110 2025-02-27
eNovation Chemicals LLC
Y1261757-5g
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 938-86-3 95%
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eNovation Chemicals LLC
Y1261757-100mg
2,3,4,5-TETRACHLOROANISOLE
 938-86-3 95%
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 $65 2025-02-28
eNovation Chemicals LLC
Y1261757-5g
2,3,4,5-TETRACHLOROANISOLE
 938-86-3 95%
5g
 $235 2025-02-28
eNovation Chemicals LLC
Y1261757-1g
2,3,4,5-TETRACHLOROANISOLE
 938-86-3 95%
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eNovation Chemicals LLC
Y1261757-250mg
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 938-86-3 95%
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Benzene,1,2,3,4-tetrachloro-5-methoxy- Production Method

Production Method 1

938-86-3 938-86-3
Reaction Conditions
Reference
Polychloroaromatic compounds. V. Preparation and oxidation of pentachlorophenyl-substituted tertiary amines and reactions of butyllithium and other nucleophiles with various pentachlorophenyl derivatives
Berry, D. J.; Collins, I.; Roberts, S. M.; Suschitzky, H.; Wakefield, B. J., Journal of the Chemical Society [Section] C: Organic, 1969, (9), 1285-94

Production Method 2

6923-69-9 6923-69-9
938-86-3 938-86-3
50-74-8 50-74-8
Reaction Conditions
1.1 Reagents: Tetrafluoroboric acid Solvents: Tetrahydrofuran ,  Water
1.2 Reagents: Amyl nitrite Solvents: Diethyl ether ;  0 °C; 15 min, 0 °C
1.3 0.5 h, rt
1.4 Reagents: Hydrogen ion Solvents: Water ;  < pH 7
Reference
Aryne formation from 1-(2'-carboxyaryl)-3,3-dimethyl triazenes
Buxton, P. Christopher; Heaney, Harry, Tetrahedron, 1995, 51(13), 3929-38

Benzene,1,2,3,4-tetrachloro-5-methoxy- Raw materials

Benzene,1,2,3,4-tetrachloro-5-methoxy- Preparation Products

Benzene,1,2,3,4-tetrachloro-5-methoxy- Related Literature

Related Categories

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